Cas no 96543-89-4 (Ethanone,1-(6-methyl-1,3-benzodioxol-5-yl)-)
96543-89-4 structure
Product Name:Ethanone,1-(6-methyl-1,3-benzodioxol-5-yl)-
CAS No:96543-89-4
MF:C10H10O3
MW:178.184603214264
CID:800393
PubChem ID:270582
Update Time:2025-04-19
Ethanone,1-(6-methyl-1,3-benzodioxol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(6-methyl-1,3-benzodioxol-5-yl)-
- 1-(6-methyl-1,3-benzodioxol-5-yl)ethanone
- 1-(6-METHYL-BENZO(1,3)DIOXOL-5-YL)-ETHANONE
- NSC-113067
- NSC113067
- 1-(6-methyl-2H-1,3-benzodioxol-5-yl)ethan-1-one
- DTXSID90297003
- SCHEMBL11695496
- AKOS023429861
- 96543-89-4
-
- Inchi: 1S/C10H10O3/c1-6-3-9-10(13-5-12-9)4-8(6)7(2)11/h3-4H,5H2,1-2H3
- InChI Key: KAVOCUHQVRBQAL-UHFFFAOYSA-N
- SMILES: O1COC2C=C(C(C)=O)C(C)=CC1=2
Computed Properties
- Exact Mass: 178.062994177g/mol
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35.5Ų
Ethanone,1-(6-methyl-1,3-benzodioxol-5-yl)- Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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